Cas no 898791-26-9 (cyclobutyl-(2,4-difluorophenyl)methanone)

• Product Name: cyclobutyl-(2,4-difluorophenyl)methanone
• CAS No: 898791-26-9
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• MDL: MFCD03841287
• CID: 1945592
• PubChem ID: 24724152
• Update Time: 2025-04-21

cyclobutyl-(2,4-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL 2,4-DIFLUOROPHENYL KETONE
• cyclobutyl-(2,4-difluorophenyl)methanone
• LogP
• DTXSID10642551
• AKOS009338453
• MFCD03841287
• CYCLOBUTYL2,4-DIFLUOROPHENYLKETONE
• Cyclobutyl(2,4-difluorophenyl)methanone
• 898791-26-9

• MDL： MFCD03841287
• Inchi： 1S/C11H10F2O/c12-8-4-5-9(10(13)6-8)11(14)7-2-1-3-7/h4-7H,1-3H2
• InChI Key： SFUBSOCKJIWUSM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1CCC1)=O)F

Computed Properties

• Exact Mass: 196.06997126Da
• Monoisotopic Mass: 196.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų